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Compound of Interest

Compound Name: Sesamex

Cat. No.: B1680956

For immediate release.

This document provides essential safety and logistical information for the proper disposal of
Sesamex, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure safe handling and compliance with hazardous
waste regulations.

Immediate Safety and Handling Precautions

Sesamex is classified under the Globally Harmonized System (GHS) as "Harmful if swallowed"
(H302). Therefore, appropriate personal protective equipment (PPE) and safety measures are
crucial during handling and disposal.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear nitrile or neoprene gloves and a lab coat.
o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

Step-by-Step Disposal Protocol

Disposal of Sesamex must be carried out in accordance with all applicable federal, state, and
local regulations. This protocol provides a general framework for safe disposal.
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Step 1: Waste Identification and Collection

« All waste containing Sesamex, including pure chemical, solutions, and contaminated
materials (e.g., pipette tips, paper towels), must be treated as hazardous waste.

e Collect liquid waste in a dedicated, leak-proof, and chemically compatible container. Do not
mix with other waste streams unless compatibility has been confirmed.

o Collect solid waste in a separate, clearly labeled, and sealed container.
Step 2: Container Management

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Sesamex," and the approximate concentration and quantity. Do not
use abbreviations or chemical formulas.[1]

» Condition: Containers must be in good condition, with no leaks or cracks, and must be kept
closed except when adding waste.[2]

o Storage: Store waste containers in a designated and well-ventilated satellite accumulation
area.

Step 3: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.[1][3] Use the
following decision tree to determine the appropriate segregation for Sesamex waste.
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Sesamex Waste

Is the waste liquid or solid?

Collect in a dedicated,
leak-proof liquid waste container.

Collect in a dedicated,
sealed solid waste container.

Is it mixed with other chemicals?

Yes No

Consult SDS and chemical
compatibility charts.

Store as a non-halogenated
organic waste.

Compatible Incompatible

Store with compatible

Store in a separate,

organic waste.

secondary containment.

Click to download full resolution via product page
Sesamex Waste Segregation Decision Tree

Step 4: Scheduling Waste Pickup

+ Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for your hazardous waste.[1]

+ Do not accumulate large quantities of waste. Follow your institution's guidelines on maximum
storage times and quantities.
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Step 5: Empty Container Disposal
o Empty containers that held Sesamex must also be disposed of properly.

» Triple-rinse the container with a suitable solvent. The rinsate must be collected and disposed

of as hazardous waste.

 After triple-rinsing, deface the label and dispose of the container according to your
institution's procedures for non-hazardous lab glass or plastic.

Quantitative Data Summary

Parameter Value Source

GHS Hazard Statement H302: Harmful if swallowed PubChem
Molecular Formula C15H2206 PubChem
Molecular Weight 298.34 g/mol PubChem
Boiling Point 137-141 °C at 0.08 mmHg PubChem

Experimental Protocols

This document does not cite specific experiments. The disposal procedures provided are based
on general laboratory safety and hazardous waste management principles. Always consult your
institution-specific protocols and the Safety Data Sheet (SDS) for any chemical you are working
with. If a specific SDS for Sesamex is unavailable, treat it with the caution required for a
compound that is harmful if swallowed and follow the general hazardous waste guidelines
outlined above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Sesamex: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680956#sesamex-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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